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Compound Name:
oxopropanoate

Cat. No.: B1280478

An In-depth Technical Guide to Ethyl 3-(benzylamino)-3-oxopropanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 3-(benzylamino)-3-oxopropanoate, with the CAS number 29689-63-2, is a chemical
compound belonging to the class of malonamates. This technical guide provides a
comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,
and an exploration of its current and potential applications in research and development,
particularly within the pharmaceutical industry. While direct biological data on this specific
molecule is limited, this guide will also touch upon the known biological activities of related
compounds to infer its potential utility.

Chemical and Physical Properties

Ethyl 3-(benzylamino)-3-oxopropanoate, also known by its synonyms Ethyl N-
benzylmalonamate and N-Benzylmalonamic acid ethyl ester, is a solid at room temperature. A
summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 3-(benzylamino)-3-oxopropanoate
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Property Value

CAS Number 29689-63-2

Molecular Formula C12H15NOs

Molecular Weight 221.26 g/mol

Physical State Solid

Melting Point 49-53 °C

Purity >98% (by GC)
Synthesis

The synthesis of Ethyl 3-(benzylamino)-3-oxopropanoate typically involves the reaction of a
malonic acid derivative with benzylamine. A general experimental protocol is provided below.

Experimental Protocol: Synthesis of Ethyl 3-
(benzylamino)-3-oxopropanoate

Materials:

e Diethyl malonate

e Benzylamine

e Asuitable solvent (e.g., Toluene, Xylene)

o Dean-Stark apparatus

e Heating mantle

» Rotary evaporator

» Recrystallization solvent (e.g., Ethanol/water mixture)

Procedure:
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 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
dissolve diethyl malonate (1 equivalent) in the chosen solvent.

e Add benzylamine (1 equivalent) to the solution.

e Heat the reaction mixture to reflux. The progress of the reaction can be monitored by
observing the collection of the ethanol byproduct in the Dean-Stark trap.

e Once the theoretical amount of ethanol has been collected, or the reaction is deemed
complete by thin-layer chromatography (TLC), cool the mixture to room temperature.

 Remove the solvent under reduced pressure using a rotary evaporator.

e The crude product can be purified by recrystallization from a suitable solvent system to yield
pure Ethyl 3-(benzylamino)-3-oxopropanoate.

The synthesis workflow is depicted in the following diagram:
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 To cite this document: BenchChem. [Ethyl 3-(benzylamino)-3-oxopropanoate CAS number
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280478#ethyl-3-benzylamino-3-oxopropanoate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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